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Compound Name: Ytterbium-171

Cat. No.: B1261637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of Ytterbium-171
(¹⁷¹Yb) in high-precision measurement applications. Detailed protocols for key experimental

setups are provided, along with critical data presented in a structured format for ease of

comparison.

Introduction to Ytterbium-171 for Precision
Measurement
Ytterbium-171 is a stable isotope of ytterbium that has become a leading candidate for a

range of precision measurement applications, most notably in optical atomic clocks and

quantum computing.[1] Its unique atomic structure, characterized by a nuclear spin of I=1/2,

provides a simple two-level system that is exceptionally stable and well-suited for use as a

quantum bit (qubit) or a frequency reference.[2][3] The ground state of ¹⁷¹Yb has zero electronic

angular momentum, which significantly reduces its sensitivity to external magnetic and electric

field noise, leading to long coherence times.[1][4] This property, combined with narrow optical

transitions, makes ¹⁷¹Yb an ideal platform for pushing the frontiers of measurement science.

Key applications include:

Optical Atomic Clocks: ¹⁷¹Yb atoms form the basis of some of the world's most stable and

accurate optical lattice clocks.[5][6]
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Quantum Computing: The nuclear spin of ¹⁷¹Yb provides a robust qubit for trapped-ion and

neutral-atom quantum computers.[7][8][9]

Fundamental Physics Research: The high precision attainable with ¹⁷¹Yb allows for sensitive

tests of fundamental physical theories, such as searches for variations in fundamental

constants and tests of Lorentz invariance.[10][11][12]

Nuclear Magnetic Resonance (NMR): While less common than other nuclei, the spin-1/2

nature of ¹⁷¹Yb makes it a candidate for specialized NMR studies.

Properties of Ytterbium-171
A summary of the key physical and nuclear properties of Ytterbium-171 is presented below.

Property Value Reference

Nuclear Spin (I) 1/2 [2][13]

Natural Abundance 14.216% [14]

Atomic Mass 170.9363258 Da [14]

Nuclear g-factor (g_l) 0.98734 [15]

Nuclear Magnetic Moment (μ/

μN)
+0.49367(1) [15]

Ground State Electron

Configuration
[Xe] 4f¹⁴ 6s² [1][4]

Key Atomic Transitions and Parameters for
Precision Measurement
The utility of ¹⁷¹Yb in precision measurement is centered around several key atomic transitions.

The frequencies and properties of these transitions are critical for experimental design.
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Transition Wavelength (nm) Frequency Application

¹S₀ → ³P₀ (Clock

Transition)
~578

518,295,836,590.8636

3 kHz[16]

Optical Clocks,

Optical Qubit[17]

¹S₀ → ³P₁

(Intercombination

Line)

~556

F=1/2:

539,384,469,010.1

kHz, F=3/2:

539,390,405,756.0

kHz[16]

Laser Cooling (2nd

stage), State

Detection[17][18]

¹S₀ → ¹P₁ ~399 -

Laser Cooling (1st

stage), Zeeman

Slower[19]

²S₁/₂ → ²F₇/₂ (E3

Transition in Yb⁺)
- -

Ion Clock, Tests of

Fundamental

Physics[10][20]

Ground-state

hyperfine splitting

(¹⁷¹Yb⁺)

-
12,642,812,118.4690

Hz[21]

Microwave Frequency

Standard, Trapped-ion

Qubit[22][23]

Experimental Protocols
Protocol for an Ytterbium-171 Optical Lattice Clock
This protocol outlines the fundamental steps for establishing an optical lattice clock using ¹⁷¹Yb

atoms.

Objective: To create a stable and accurate frequency reference by probing the ultra-narrow ¹S₀

→ ³P₀ clock transition in ¹⁷¹Yb atoms trapped in an optical lattice.

Materials:

Ytterbium oven and Zeeman slower

Vacuum chamber with optical access
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Laser systems for cooling, trapping, and probing (399 nm, 556 nm, 578 nm, and "magic"

wavelength at 759 nm)

Acousto-optic modulators (AOMs) and electro-optic modulators (EOMs)

High-finesse optical cavity for laser stabilization

Frequency comb for absolute frequency measurement

Control electronics and software

Procedure:

Atom Source and Initial Cooling:

Heat a sample of ytterbium in an oven to generate an atomic beam.

Use a Zeeman slower, with a counter-propagating 399 nm laser beam, to slow the atoms

from the oven.

Magneto-Optical Trapping (MOT):

First Stage (Blue MOT): Capture the slowed atoms in a magneto-optical trap using the

broad ¹S₀ → ¹P₁ transition at 399 nm.[24]

Second Stage (Green MOT): Further cool the atoms to microkelvin temperatures using the

narrower ¹S₀ → ³P₁ intercombination line at 556 nm.[24]

Optical Lattice Trapping:

Create a one-dimensional optical lattice by retro-reflecting a laser beam tuned to the

"magic" wavelength of 759 nm.[5][25] This wavelength is chosen because it produces

equal light shifts for the ground and excited states of the clock transition, minimizing this

systematic effect.[5]

Transfer the cold atoms from the MOT into the potential wells of the optical lattice.

State Preparation:
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Optically pump the atoms into a single magnetic sublevel (m_F = +1/2 or -1/2) of the ¹S₀

ground state.

Probing the Clock Transition:

Stabilize the 578 nm "clock" laser to a high-finesse optical cavity to achieve a very narrow

linewidth.

Irradiate the trapped atoms with the stabilized 578 nm laser to drive the ¹S₀ → ³P₀

transition.

Perform Rabi or Ramsey spectroscopy to determine the resonant frequency of the

transition.

State Detection:

After probing, measure the number of atoms in the ground and excited states. This is

typically done by detecting fluorescence on the ¹S₀ → ¹P₁ transition at 399 nm.

Frequency Locking and Measurement:

Use the spectroscopic signal as a feedback signal to lock the frequency of the 578 nm

laser to the atomic transition.

Measure the absolute frequency of the stabilized clock laser using a frequency comb

referenced to a primary frequency standard.

Systematic Shift Evaluation:

Carefully characterize and minimize systematic frequency shifts, including those from the

blackbody radiation, quadratic Zeeman effect, and lattice light shifts.[5]

Protocol for Trapped Ytterbium-171 Ion Qubit
Manipulation
This protocol describes the basic steps for initializing, manipulating, and reading out a qubit

encoded in the hyperfine states of a single trapped ¹⁷¹Yb⁺ ion.
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Objective: To perform fundamental quantum logic operations on a qubit encoded in the ground-

state hyperfine levels of a ¹⁷¹Yb⁺ ion.

Materials:

Ion trap (e.g., Paul trap or Penning trap)

Ultra-high vacuum system

Lasers for photoionization, Doppler cooling, and state detection (e.g., 399 nm and 369 nm)

Microwave source (~12.6 GHz) for qubit manipulation

Photon counting detector (e.g., photomultiplier tube or EMCCD camera)

Control electronics for laser and microwave pulses

Procedure:

Ion Loading:

Introduce neutral ytterbium atoms into the trap region.

Use a two-photon photoionization process to create ¹⁷¹Yb⁺ ions. This can be achieved

using a laser tuned to an atomic resonance (e.g., 399 nm) and another laser to provide the

energy to exceed the ionization potential.

Ion Trapping and Cooling:

Confine the ion in the radiofrequency potential of the trap.

Doppler cool the ion using a laser tuned slightly below the resonance of a strong optical

transition (e.g., the ²S₁/₂ → ²P₁/₂ transition at 369 nm).

Qubit Initialization (State Preparation):

Define the qubit states using the two hyperfine levels of the ground state: |0⟩ ≡ ²S₁/₂(F=0,

m_F=0) and |1⟩ ≡ ²S₁/₂(F=1, m_F=0).
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Initialize the qubit to the |0⟩ state via optical pumping. This involves driving a transition

from the F=1 level to an excited state that subsequently decays to the F=0 ground state.

[26]

Qubit Manipulation:

Apply microwave pulses at the hyperfine splitting frequency (~12.6 GHz) to drive coherent

rotations between the |0⟩ and |1⟩ states.[27] The duration and phase of the microwave

pulse determine the specific quantum gate being applied (e.g., a π/2 pulse creates a

superposition state).

Qubit Readout (State Detection):

Perform state-dependent fluorescence detection.

Illuminate the ion with a laser that drives a cycling transition from only one of the qubit

states (typically the |1⟩ state).

If the ion is in the "bright" state (|1⟩), it will scatter many photons, which can be collected

by a detector.

If the ion is in the "dark" state (|0⟩), it will scatter very few photons.

The presence or absence of a strong fluorescence signal indicates the state of the qubit.

[26]

Non-Destructive Measurement:

Recent advancements have demonstrated non-destructive measurement techniques for

¹⁷¹Yb qubits, where the quantum state can be read out with high fidelity while preserving

the qubit for further operations.[1][4][28] This is a crucial capability for quantum error

correction and advanced quantum algorithms.[1]
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Ytterbium-171 Optical Lattice Clock Workflow
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Caption: Workflow for an Ytterbium-171 optical lattice clock.
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Trapped Ytterbium-171 Ion Qubit Operations
Caption: Logical flow of trapped Ytterbium-171 ion qubit operations.

Applications in Drug Development
The extreme precision offered by Ytterbium-171 based technologies, particularly in NMR and

related magnetic sensing, holds potential for future applications in drug development. While

direct applications are still emerging, the principles of precision measurement can be leveraged

in several areas:

High-Resolution NMR: The spin-1/2 nature of ¹⁷¹Yb makes it suitable for NMR spectroscopy.

Although its low gyromagnetic ratio presents sensitivity challenges, specialized techniques

could enable high-resolution structural studies of ytterbium-containing compounds or

metalloproteins where Yb³⁺ can substitute for other ions like Ca²⁺.

Quantum Sensing: Quantum sensors based on ¹⁷¹Yb could potentially be used to detect

minute magnetic field changes at the nanoscale. This could enable novel methods for

studying biological processes at the single-molecule level, such as the binding of a drug

molecule to its target protein.

Metabolomics: Ultrasensitive NMR, enhanced by quantum techniques, could be applied to

metabolomics to identify and quantify small molecules in biological samples, providing

insights into drug efficacy and toxicity.

The development of these applications will rely on translating the techniques from fundamental

physics experiments into robust and accessible tools for the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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